Ammonium sulfide ((NH4)2(S5))

Specification

• CAS No.: 12135-77-2
• Molecular Formula: H4NS5-9
• Molecular Weight: 178.4 g/mol
• IUPAC Name: azanium;pentasulfide
• Standard InChI: InChI=1S/H3N.5S/h1H3;;;;;/q;5*-2/p+1
• Standard InChI Key: DFLKDNBFOYXGRU-UHFFFAOYSA-O
• SMILES: [NH4+].[S-2].[S-2].[S-2].[S-2].[S-2]
• Canonical SMILES: [NH4+].[S-2].[S-2].[S-2].[S-2].[S-2]

Introduction

Basic Information and Chemical Identity

Ammonium pentasulfide belongs to a broader class of ammonium sulfides with the general formula (NH4)2Sx, where x represents the number of sulfur atoms in the chain. This specific compound contains five sulfur atoms, making it one of the higher polysulfides in this family.

Property	Value
Chemical Formula	(NH4)2S5
CAS Number	12135-77-2
Molecular Weight	178.4 g/mol
Synonyms	Ammonium pentasulfide, Diammonium pentasulphide, azanium;pentasulfide
InChIKey	DFLKDNBFOYXGRU-UHFFFAOYSA-O
EINECS Number	235-225-5
Ammonium pentasulfide represents one of several polysulfide variants that differ in their sulfur chain length. The presence of multiple sulfur atoms grants this compound unique reactivity profiles compared to simpler ammonium sulfide compounds, making it valuable for specialized applications in research and industry.

Physical Properties

The physical characteristics of ammonium pentasulfide significantly influence its handling requirements, storage considerations, and application methodologies.

Property	Description
Appearance	Yellow crystals or yellow to orange liquid/crystalline solid (depending on temperature)
Crystal System	Monoclinic, space group P21/c
Unit Cell Parameters	a = 0.5427 nm, b = 1.6226 nm, c = 0.9430 nm, β = 105.31°
Z Value	4 (formula units per unit cell)
Odor	Strong, unpleasant odor resembling a combination of rotten eggs (H2S) and ammonia
Melting Point	Approximately 95°C, forming a red liquid when melted
Stability	Unstable in air; requires storage under mother liquor without air access
When examining the crystallographic properties, ammonium pentasulfide adopts a monoclinic crystal system with specific cell parameters that define its three-dimensional structure. This crystalline arrangement contributes to its physical behavior and reactivity patterns. The compound's distinctive yellow appearance serves as a visual identifier, while its strong odor—a consequence of partial decomposition releasing hydrogen sulfide and ammonia—provides an olfactory warning mechanism that aids in safe handling.

Chemical Properties and Reactivity

Ammonium pentasulfide demonstrates considerable chemical reactivity, which influences both its stability and functional applications across various contexts.

Decomposition Behavior

The compound undergoes spontaneous decomposition when exposed to environmental conditions:
(NH4)2S5 → 2NH3 + H2S + 4S
This decomposition initiates at relatively low temperatures (around 115°C), producing ammonia, hydrogen sulfide, and elemental sulfur. The reaction pathway may involve intermediate formation of ammonium hydrogen sulfide (NH4HS) before complete decomposition.

Reactivity with Common Substances

Ammonium pentasulfide exhibits significant reactivity with various chemical agents:

Reactant	Reaction Outcome
Acids	Generates toxic hydrogen sulfide gas
Bases	Releases ammonia gas
Water	Decomposes, emitting sulfur intensively
Oxidizing Agents	May react vigorously, potentially creating hazardous conditions
Air/Oxygen	Undergoes oxidative decomposition
These reactions highlight the compound's instability under common environmental conditions and explain the specialized storage requirements needed to maintain its integrity. The compound's tendency to decompose in water with intensive sulfur emission represents a distinctive characteristic that affects its handling in aqueous environments.

Synthesis and Preparation Methods

The synthesis of ammonium pentasulfide requires precise methodology to ensure proper sulfur incorporation and product stability.

Laboratory Synthesis Routes

Several synthetic pathways exist for the laboratory preparation of ammonium pentasulfide:

• Direct synthesis from elemental components:

  • Passing hydrogen sulfide through a suspension of powdered sulfur in concentrated ammonia solution

  • 2NH3 + H2S + 4S → (NH4)2S5

• Starting from ammonium sulfide with additional sulfur:

  • (NH4)2S + 4S → (NH4)2S5

  • This method allows control over the number of sulfur atoms in the final product

Industrial Production Considerations

In industrial settings, the synthesis often involves:

• Bubbling hydrogen sulfide gas through concentrated ammonium hydroxide solution

• Adding controlled amounts of elemental sulfur to achieve the desired polysulfide composition

• Maintaining precise temperature and concentration controls to ensure product consistency

• Operating in closed systems to contain the unpleasant and hazardous gaseous byproducts
  The industrial production methods must address safety concerns related to the toxic and flammable nature of both the reagents and the final product, requiring specialized equipment and handling protocols.

Applications and Uses

Ammonium pentasulfide finds application across diverse fields, leveraging its unique chemical properties for specific functional roles.

Traditional Industrial Applications

Industry	Application	Function
Photography	Photographic developers	Participates in chemical development processes
Textile Manufacturing	Processing agent	Contributes to specific textile treatments
Metallurgy	Patina application to bronze	Creates decorative or protective surface finishes
Analytical Chemistry	Trace metal analysis	Reacts with metals to form detectable compounds
These established applications utilize the compound's sulfur-rich chemistry and its ability to participate in redox reactions with various metal species.

Advanced Research Applications

Recent scientific advances have uncovered novel applications for ammonium sulfide compounds:

Solar Cell Technology

Particularly noteworthy is the use of ammonium sulfide as a multifunctional modifier in advanced photovoltaic systems:

• When applied to modify the PEDOT:PSS/perovskite interface in lead-tin perovskite solar cells

• Provides three key benefits:

  • Optimizes perovskite crystallization through formation of PbS nucleation sites

  • Neutralizes PEDOT:PSS acidity through reaction with PSS

  • Enhances carrier transport by adjusting the energy level alignment at interfaces
    These modifications resulted in remarkable power conversion efficiencies: 24.23% in reverse scanning direction and 27.48% in all-perovskite tandem solar cells, representing significant advances in photovoltaic technology.

Metal Purification Processes

In hydrometallurgical applications, ammonium sulfide compounds facilitate impurity removal:

• During the purification of manganese sulfate electrolyte solutions

• The compound assists in removing nickel, cobalt, and zinc impurities

• Forms ammonium metal sulfates that aid in the separation process

• Increases manganese purity ratios from 48.51 to 75.05 in studied systems
  This application leverages the selective binding characteristics of ammonium and sulfide ions with different metal species, providing an effective purification strategy for critical metallurgical processes.

Hazard Category	Specific Concerns
Toxicity	May cause toxicity through inhalation, skin contact, or ingestion
Flammability	Highly flammable; can form ignitable vapor/air mixtures in closed containers
Reactivity	Reacts explosively with oxidizing agents; produces toxic gases with acids
Environmental	Harmful to aquatic organisms; classified as hazardous to the environment
The compound's decomposition products include hydrogen sulfide, sulfur oxides, nitrogen oxides, and ammonia—all of which present respiratory and tissue contact hazards.

Current Research Directions

Ongoing research into ammonium pentasulfide and related compounds continues to explore new applications and fundamental properties.

Materials Science Research

Researchers are investigating:

• The role of polysulfides in energy storage materials

• Potential applications in semiconductor processing

• Use as precursors for metal sulfide nanoparticles with controlled morphology

• Integration into composite materials with enhanced properties
  These investigations build upon the compound's established chemistry while exploring new technological applications that leverage its unique reactivity profile.

Analytical Methods Development

Advances in analytical techniques are enhancing our understanding of ammonium pentasulfide:

• Improved spectroscopic methods for characterizing polysulfide species in complex mixtures

• Development of more precise quantification methods for quality control in industrial applications

• Application of computational chemistry to predict reactivity patterns and stability under varying conditions These methodological advances support both fundamental research and applied technology development involving ammonium pentasulfide and related compounds.